![molecular formula C25H19ClN2O6 B3012538 3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide CAS No. 888467-23-0](/img/structure/B3012538.png)
3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H19ClN2O6 and its molecular weight is 478.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Serotonin-3 (5-HT3) Receptor Antagonists
A significant application of derivatives related to the queried compound is in the development of potent serotonin-3 (5-HT3) receptor antagonists. These compounds have been synthesized and evaluated for their binding affinity to 5-HT3 receptors. For instance, a study designed and synthesized 6-chloro-3,4-dihydro-4-methyl-2H-1,4-benzoxazine-8-carboxamide derivatives, demonstrating potent antagonistic activity against serotonin-3 receptors, which are crucial in the modulation of nausea and vomiting pathways as well as other neurological functions (T. Kuroita, M. Sakamori, T. Kawakita, 1996).
Anti-Inflammatory and Analgesic Agents
Compounds derived from visnaginone and khellinone, structurally related to the chemical of interest, have been synthesized and found to possess anti-inflammatory and analgesic activities. These derivatives were evaluated as cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2) inhibitors, showing significant inhibitory activity and suggesting potential therapeutic applications in managing pain and inflammation (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Antimicrobial and Antioxidant Activities
Research on endophytic Streptomyces sp. YIM 67086 led to the isolation of a new benzamide and other compounds, with investigations into their antimicrobial activities. While the primary compound discussed here was not specifically mentioned, the study highlights the potential of benzamide derivatives in contributing to antimicrobial and antioxidant research, underscoring the diverse biological activities these compounds may exhibit (Xue-Qiong Yang et al., 2015).
Cell Adhesion Inhibition
Further extending the utility of benzamide derivatives, compounds such as benzo[b]thiophene-, benzofuran-, and indole-2-carboxamides have been studied for their ability to inhibit cell adhesion mediated by E-selectin, ICAM-1, and VCAM-1. These properties suggest potential applications in treating inflammatory diseases by preventing the inappropriate adhesion of neutrophils to endothelial cells (D. Boschelli et al., 1995).
properties
IUPAC Name |
3-[(5-chloro-2-methoxybenzoyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19ClN2O6/c1-31-18-8-6-14(26)12-17(18)24(29)28-22-16-4-2-3-5-19(16)34-23(22)25(30)27-15-7-9-20-21(13-15)33-11-10-32-20/h2-9,12-13H,10-11H2,1H3,(H,27,30)(H,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJYKLLIBELXHEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19ClN2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.